Cas no 17496-21-8 (1H-Imidazole-5-methanethiol,hydrochloride (1:1))

1H-Imidazole-5-methanethiol,hydrochloride (1:1) Properties

Names and Identifiers

• 1H-Imidazole-5-methanethiol,hydrochloride (1:1)
• 1H-imidazol-5-ylmethanethiol,hydrochloride
• 1H-IMidazole-5-Methanethiol
• 1H-Imidazole-5-methanethiol hydrochloride
• 1H-Imidazole-4-methanethiol,monohydrochloride (9CI)
• 4-(Mercaptomethyl)imidazole hydrochloride
• Imidazole-4-methanethiol, monohydrochloride (8CI)
• 1-H-IMIDAZOL-4-YL)METHANETHIOL HCL
• EN300-7596285
• SCHEMBL11505892
• (1h-imidazol-4-yl)methanethiol hydrochloride
• FT-0743459
• 4-Mercaptomethyl-imidazol-hydrochlorid
• 1H-imidazol-5-ylmethanethiol;hydrochloride
• 17496-21-8
• +Expand

• InChIKey： PQSMSLFELAFDEV-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6N2S.ClH/c7-2-4-1-5-3-6-4;/h1,3,7H,2H2,(H,5,6);1H
• SMILES： Cl.SCC1=CN=CN1

Computed Properties

• Exact Mass: 150.00201
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.0018471g/mol
• Heavy Atom Count: 8
• Complexity: 57.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 29.7Ų

Experimental Properties

• PSA: 28.68